N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride
Overview
Description
N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride, also known as EBIO, is a chemical compound with potential applications in scientific research. EBIO is a benzoxazine derivative that has been shown to activate calcium-activated potassium channels (KCa) in various cell types, including smooth muscle cells, neurons, and glial cells.
Mechanism Of Action
N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride activates KCa channels by binding to a specific site on the channel protein. This binding leads to conformational changes in the protein that result in the opening of the channel pore. The influx of potassium ions through the open channel leads to membrane hyperpolarization and relaxation.
Biochemical and Physiological Effects
N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride has been shown to have various biochemical and physiological effects, including vasodilation, bronchodilation, and inhibition of platelet aggregation. N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride has also been shown to have neuroprotective effects in various models of neurological diseases, including Parkinson's disease and ischemic stroke.
Advantages And Limitations For Lab Experiments
N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride has several advantages for lab experiments, including its ability to activate KCa channels in various cell types and its specificity for KCa channels. However, N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride has limitations, including its relatively low potency and potential off-target effects.
Future Directions
There are several future directions for research on N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride. One area of focus is the development of more potent and selective KCa channel activators based on the structure of N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride. Another area of focus is the investigation of the therapeutic potential of N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride in various disease models, including hypertension, asthma, and epilepsy. Additionally, the neuroprotective effects of N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride in various neurological disease models warrant further investigation.
Scientific Research Applications
N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride has been used in various scientific research studies due to its ability to activate KCa channels. KCa channels play crucial roles in regulating cell excitability, neurotransmitter release, and smooth muscle tone. N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride has been shown to enhance the activity of KCa channels in various cell types, leading to hyperpolarization and relaxation. This has potential applications in the treatment of various diseases, including hypertension, asthma, and epilepsy.
properties
IUPAC Name |
N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2.ClH/c1-2-12-11(14)10-7-13-8-5-3-4-6-9(8)15-10;/h3-6,10,13H,2,7H2,1H3,(H,12,14);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARNNXASNWHOVGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1CNC2=CC=CC=C2O1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60585863 |
Source
|
| Record name | N-Ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60585863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide hydrochloride | |
CAS RN |
91180-98-2 |
Source
|
| Record name | N-Ethyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60585863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[4-(Dimethylamino)phenyl]quinoxaline-5-carboxylic acid](/img/structure/B1628414.png)
![2-(2H-1,3-benzodioxol-5-yl)-6-nitroimidazo[1,2-a]pyridine](/img/structure/B1628415.png)
![tert-Butyl 4-[(1H-1,2,4-triazol-1-yl)methyl]piperazine-1-carboxylate](/img/structure/B1628416.png)
![2-Benzo[1,3]dioxol-5-ylamino-nicotinic acid](/img/structure/B1628420.png)
![1-[Amino-(4-methoxy-phenyl)-methyl]-naphthalen-2-ol hydrochloride](/img/structure/B1628426.png)
![7-(chloromethyl)-2-cyclopropyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one](/img/structure/B1628429.png)
